4-Chloro-5-(2-chloroethyl)-6-phenylpyrimidine

• Molecular Formula: C12H10Cl2N2
• Molecular Weight: 253.12 g/mol
• IUPAC Name: 4-chloro-5-(2-chloroethyl)-6-phenylpyrimidine
• InChI: InChI=1S/C12H10Cl2N2/c13-7-6-10-11(15-8-16-12(10)14)9-4-2-1-3-5-9/h1-5,8H,6-7H2
• InChI Key: FAMLSAQEZWTDBL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NC=N2)Cl)CCCl

Description

4-Chloro-5-(2-chloroethyl)-6-phenylpyrimidine is a useful research compound. Its molecular formula is C12H10Cl2N2 and its molecular weight is 253.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 2-(4-chloro-6-phenylpyrimidin-5-yl)ethanol (340 mg) in dry chloroform (10 mL), phosphorus oxy chloride (2 mL) was slowly added under nitrogen atmosphere at 0° C. The reaction mixture was stirred at room temperature for 2 hours and solvents were removed under reduced pressure. The resulting oil was diluted with dichloromethane (50 mL), washed with 10% NaHCO3 (10 mL) and brine (10 mL). The organic layer was dried over anhydrous Na2SO4 and concentrated to gave crude 4-chloro-5-(2-chloroethyl)-6-phenylpyrimidine (150 mg) as viscous liquid, which was used as was. 1H NMR (DMSO-d6): δ 2.89-2.94 (t, 2H), 3.54-3.55 (t, 2H), 7.48-7.59 (m, 5H), 8.91 (s, 1H).